Asymmetric hydrogenation of imines with a recyclable chiral frustrated Lewis pair catalyst†
Dalton Transactions Pub Date: 2012-05-23 DOI: 10.1039/C2DT30536D
Abstract
A camphor based chiral phosphonium hydrido borate zwitterion was synthesised and successfully applied in the enantioselective hydrogenation of imines with selectivities up to 76% ee. The high stability of the novel chiral FLP-system enables effective recycling of the metal-free catalyst.

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